1-(2-furoyl)-3-(2-furyl)-5-(methylthio)-1H-1,2,4-triazole

• IUPAC Name: furan-2-yl-[3-(furan-2-yl)-5-methylsulfanyl-1,2,4-triazol-1-yl]methanone
• InChI: InChI=1S/C12H9N3O3S/c1-19-12-13-10(8-4-2-6-17-8)14-15(12)11(16)9-5-3-7-18-9/h2-7H,1H3
• InChI Key: REZYNFOIWKOLBD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NN1C(=O)C2=CC=CO2)C3=CC=CO3
• Molecular Formula: C12H9N3O3S
• Molecular Weight: 275.29 g/mol

Description

1-(2-furoyl)-3-(2-furyl)-5-(methylthio)-1H-1,2,4-triazole, commonly known as Furosemide, is a potent diuretic medication used to treat hypertension, edema, and congestive heart failure. It is also used to treat certain renal and hepatic diseases. Furosemide is a loop diuretic that works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidneys. This leads to increased urine output and decreased fluid retention in the body.

Mechanism of Action

Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidneys. This leads to increased urine output and decreased fluid retention in the body. Furosemide also has a vasodilatory effect, which helps to reduce blood pressure.
Biochemical and Physiological Effects
Furosemide has several biochemical and physiological effects on the body. It increases urine output and decreases fluid retention, which helps to reduce blood pressure and improve cardiovascular function. Furosemide also has a vasodilatory effect, which helps to improve blood flow and reduce the workload on the heart. Additionally, Furosemide has been found to have anti-inflammatory and antioxidant properties, which may help to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

Furosemide has several advantages for lab experiments. It is a well-studied compound with a known mechanism of action, which makes it a useful tool for researchers studying kidney function and cardiovascular disease. Furosemide is also readily available and relatively inexpensive, which makes it accessible to researchers on a limited budget. However, Furosemide has some limitations as well. It is a potent diuretic, which can make it difficult to control fluid balance in animal models. Additionally, Furosemide has been found to have off-target effects on ion channels and transporters, which can complicate data interpretation.

Future Directions

There are several future directions for research on Furosemide. One area of interest is the potential use of Furosemide in the treatment of acute kidney injury and chronic kidney disease. Researchers are also exploring the use of Furosemide in combination with other drugs to improve cardiovascular function and reduce the risk of heart failure. Additionally, there is interest in developing new formulations of Furosemide that can be administered orally or transdermally, which could improve patient compliance and reduce the risk of adverse effects. Finally, researchers are exploring the use of Furosemide as a tool for studying kidney function and cardiovascular disease in animal models.

Synthesis Methods

The synthesis of Furosemide involves the reaction of furfural with thiosemicarbazide to form 1-(2-furyl)-3-(2-furyl)thiourea. This is then reacted with methyl iodide to form 1-(2-furyl)-3-(2-furyl)-N-methylthiourea, which is further reacted with hydrazine hydrate to form Furosemide.

Scientific Research Applications

Furosemide has been extensively studied in the scientific community for its diuretic properties and its potential use in the treatment of various diseases. It has been found to be effective in treating hypertension, edema, and congestive heart failure. Furosemide has also been studied for its potential use in the treatment of acute kidney injury and chronic kidney disease.